N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide

• IUPAC Name: N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide
• InChI: InChI=1S/C17H17ClN4O/c1-21(2)16-11-14(10-15(18)20-16)17(23)22(9-8-19)12-13-6-4-3-5-7-13/h3-7,10-11H,9,12H2,1-2H3
• InChI Key: IGJBSDJBBFCQQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CC(=C1)C(=O)N(CC#N)CC2=CC=CC=C2)Cl
• Molecular Formula: C17H17ClN4O
• Molecular Weight: 328.8 g/mol

Description

N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide is a chemical compound that has been extensively studied in scientific research due to its unique properties and potential applications.

Mechanism Of Action

The mechanism of action of N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide involves the inhibition of certain enzymes, specifically those involved in the biosynthesis of certain neurotransmitters. This inhibition leads to a decrease in the levels of these neurotransmitters, resulting in a decrease in their physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide have been extensively studied. It has been found to have a potent inhibitory effect on certain enzymes, leading to a decrease in the levels of certain neurotransmitters. This has been shown to result in a decrease in the physiological effects of these neurotransmitters, leading to potential therapeutic applications in the treatment of various diseases.

Advantages And Limitations For Lab Experiments

The advantages of using N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide in lab experiments include its potent inhibitory effect on certain enzymes, making it a promising candidate for drug discovery. Additionally, its unique chemical structure and properties make it a useful tool for studying the mechanisms of certain biochemical pathways.
The limitations of using N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for the study of N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide. These include:
1. Further studies on the mechanism of action of the compound, specifically its interactions with enzymes and other biochemical pathways.
2. Exploration of the potential therapeutic applications of the compound in the treatment of various diseases, including cancer and neurological disorders.
3. Development of new synthesis methods for the compound that are more efficient and scalable.
4. Studies on the potential toxicity and safety of the compound in humans and animals.
5. Investigation of the compound's potential use as a tool for studying the mechanisms of certain biochemical pathways.
Conclusion:
In conclusion, N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide is a unique and promising compound that has been extensively studied in scientific research. Its potent inhibitory effect on certain enzymes and potential therapeutic applications make it a promising candidate for drug discovery. However, further studies are needed to fully understand its mechanism of action and potential toxicity, as well as to explore its future applications in various fields.

Synthesis Methods

The synthesis of N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide involves the reaction of 2-chloro-6-(dimethylamino)nicotinonitrile with benzylamine in the presence of a base. The resulting product is then treated with an acid to obtain the final compound. This method has been optimized to obtain high yields of the compound with excellent purity.

Scientific Research Applications

N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide has been studied extensively in scientific research due to its potential applications in various fields. It has been found to be a potent inhibitor of certain enzymes, making it a promising candidate for drug discovery. Additionally, it has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.